Cas no 23653-01-2 (20-Hydroperoxycholesterol)

• Product name: 20-Hydroperoxycholesterol
• CAS No: 23653-01-2
• MF: C₂₇H₄₆O₃
• MW: 418.652348995209
• CID: 275289
• PubChem ID: 3082219

20-Hydroperoxycholesterol Chemical and Physical Properties

Names and Identifiers

• 20-Hydroperoxycholesterol
• Q27896160
• 20-hydroperoxycholest-5-en-3beta-ol
• 20-Hydroperoxycholest-5-en-3-ol
• CHOLESTEROL 20.ALPHA.-HYDROPEROXIDE
• UNII-491K3LYV0F
• SCHEMBL7145979
• 23653-01-2
• 3.BETA.-HYDROXYCHOLEST-5-ENE 20.ALPHA.-HYDROPEROXIDE
• CHOLEST-5-EN-3-OL, 20-HYDROPEROXY-, (3.BETA.)-
• (3.BETA.)-20-HYDROPEROXYCHOLEST-5-EN-3-OL
• CHOLEST-5-EN-3.BETA.-OL, 20-HYDROPEROXY-, (20S)-
• Cholesterol-20-hydroperoxide
• 20.ALPHA.-HYDROPEROXYCHOLESTEROL
• 491K3LYV0F
• Cholest-5-en-3-ol, 20-hydroperoxy-, (3beta)-
• DTXSID50946469

• Inchi： InChI=1S/C27H46O3/c1-18(2)7-6-14-27(5,30-29)24-11-10-22-21-9-8-19-17-20(28)12-15-25(19,3)23(21)13-16-26(22,24)4/h8,18,20-24,28-29H,6-7,9-17H2,1-5H3/t20-,21-,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： HYNNOUOGQPRXDQ-APGJSSKUSA-N
• SMILES： CC(CCC[C@]([C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)O)(C)OO)C

Computed Properties

• Exact Mass: 418.345
• Monoisotopic Mass: 418.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų
• XLogP3: 6.8

Experimental Properties

• Density: 1.06
• Boiling Point: 538.3°Cat760mmHg
• Flash Point: 279.3°C
• Refractive Index: 1.537

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives